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Compound of Interest

Compound Name: 1-Bromo-4-octylbenzene

Cat. No.: B1266205 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
4-n-Octylbromobenzene is a versatile halogenated aromatic compound that serves as a crucial

building block in various fields of chemical synthesis. Its unique structure, featuring a long alkyl

chain and a reactive bromine atom on a benzene ring, makes it an ideal precursor for the

synthesis of complex organic molecules. This guide provides a comprehensive overview of the

key characteristics of 4-n-Octylbromobenzene, including its physicochemical properties,

synthesis, reactivity, and applications, with a particular focus on its role in materials science

and as an intermediate in the development of pharmaceuticals.

Physicochemical Properties of 4-n-
Octylbromobenzene
4-n-Octylbromobenzene is a colorless to light yellow clear liquid at room temperature.[1] The

presence of the n-octyl group imparts significant lipophilicity to the molecule, while the bromo-

substituent provides a reactive site for a multitude of chemical transformations. A summary of

its key physical and chemical properties is presented in Table 1.

Table 1: Physicochemical Properties of 4-n-Octylbromobenzene
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Property Value Reference(s)

Molecular Formula C₁₄H₂₁Br [2]

Molecular Weight 269.22 g/mol [2]

CAS Number 51554-93-9 [1][2]

Appearance
Colorless to light yellow clear

liquid
[1]

Boiling Point
125 °C at 1 mmHg; 199-201

°C (at atmospheric pressure)
[1][3]

Density 1.13 g/cm³ [3]

Refractive Index 1.5130-1.5160 [1][3]

Purity >98.0% (GC) [1]

Synonyms
1-Bromo-4-octylbenzene, p-

Octylbromobenzene
[2][3]

Synthesis of 4-n-Octylbromobenzene
The synthesis of 4-n-Octylbromobenzene is typically achieved through the electrophilic

bromination of n-octylbenzene. This reaction is a classic example of electrophilic aromatic

substitution, where a bromine atom is introduced onto the benzene ring. The para-substituted

product is generally favored due to the steric hindrance of the octyl group directing the

incoming electrophile to the less hindered para position. A common and effective brominating

agent for this transformation is N-Bromosuccinimide (NBS), which is considered safer and

easier to handle than liquid bromine.[4]

Experimental Protocol: Synthesis via Bromination of n-
Octylbenzene

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve n-octylbenzene in a suitable solvent such as carbon tetrachloride (CCl₄)

or dichloromethane (CH₂Cl₂).
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Initiation: Add a catalytic amount of a radical initiator, such as azobisisobutyronitrile (AIBN) or

benzoyl peroxide.

Bromination: Slowly add N-Bromosuccinimide (NBS) to the reaction mixture. The reaction is

typically carried out under inert atmosphere (e.g., nitrogen or argon) and may require gentle

heating to initiate.

Monitoring: The progress of the reaction can be monitored by thin-layer chromatography

(TLC) or gas chromatography (GC).

Work-up: Upon completion, the reaction mixture is cooled to room temperature. The

succinimide byproduct is removed by filtration. The filtrate is then washed sequentially with

an aqueous solution of sodium thiosulfate (to quench any remaining bromine), water, and

brine.

Purification: The organic layer is dried over anhydrous magnesium sulfate or sodium sulfate,

filtered, and the solvent is removed under reduced pressure. The crude product is then

purified by vacuum distillation or column chromatography on silica gel to yield pure 4-n-

Octylbromobenzene.
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Caption: Synthesis workflow for 4-n-Octylbromobenzene.

Chemical Reactivity and Synthetic Utility
The synthetic versatility of 4-n-Octylbromobenzene stems from the reactivity of the carbon-

bromine bond. This bond can be readily transformed through various metal-catalyzed cross-

coupling reactions, making it a valuable building block for the construction of more complex

molecular architectures.

Key Reactions:
Suzuki-Miyaura Coupling: This palladium-catalyzed reaction involves the coupling of 4-n-

Octylbromobenzene with an organoboron compound (e.g., a boronic acid or ester). It is a

powerful method for forming carbon-carbon bonds and is widely used in the synthesis of

biaryl compounds, which are common motifs in pharmaceuticals and liquid crystals.[5]
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Heck Coupling: In the Heck reaction, 4-n-Octylbromobenzene is coupled with an alkene in

the presence of a palladium catalyst. This reaction is instrumental in forming substituted

alkenes and is used in the synthesis of conjugated systems for organic electronics.[5]

Sonogashira Coupling: This reaction facilitates the formation of a carbon-carbon bond

between 4-n-Octylbromobenzene and a terminal alkyne, catalyzed by palladium and copper

complexes. It is a key method for synthesizing substituted alkynes.

Grignard Reagent Formation: 4-n-Octylbromobenzene can react with magnesium metal to

form the corresponding Grignard reagent, 4-n-octylphenylmagnesium bromide. This

organometallic reagent is a potent nucleophile and can be used to form new carbon-carbon

bonds by reacting with a wide range of electrophiles, such as aldehydes, ketones, and

esters.

4-n-Octylbromobenzene
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Caption: Suzuki-Miyaura cross-coupling reaction pathway.
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Applications in Drug Development and Materials
Science
The unique combination of a long alkyl chain and a reactive aryl bromide makes 4-n-

Octylbromobenzene a valuable intermediate in several high-value applications.

Pharmaceutical Synthesis: Aryl bromides are key intermediates in the synthesis of active

pharmaceutical ingredients (APIs). The octyl group can be used to tune the lipophilicity of a

drug molecule, which can in turn affect its absorption, distribution, metabolism, and excretion

(ADME) properties. The bromo-substituent provides a handle for introducing further chemical

diversity through cross-coupling reactions.

Liquid Crystals: The rigid aromatic core combined with the flexible alkyl chain is a common

structural feature in liquid crystal molecules. 4-n-Octylbromobenzene serves as a precursor

for the synthesis of various liquid crystalline materials used in display technologies.[5]

Organic Electronics: This compound is used in the synthesis of organic semiconductors and

conjugated polymers for applications in organic light-emitting diodes (OLEDs), organic

photovoltaics (OPVs), and organic field-effect transistors (OFETs). The ability to form

extended conjugated systems through cross-coupling reactions is crucial for these

applications.[5]

Safety and Handling
4-n-Octylbromobenzene is a chemical that requires careful handling in a laboratory setting. It is

advisable to consult the Safety Data Sheet (SDS) before use.

Hazards: May cause skin and serious eye irritation. It is important to avoid contact with skin

and eyes.[6][7]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.[6] Safety glasses with side shields or goggles are recommended.[6]

Handling: Use in a well-ventilated area or under a chemical fume hood.[8] Avoid breathing

vapors or mists.[7] Wash hands thoroughly after handling.
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Storage: Keep the container tightly closed and store in a dry, cool, and well-ventilated place.

[6][8]

Fire Safety: The compound is combustible. Keep away from heat, sparks, open flames, and

other ignition sources.[9] In case of fire, use dry sand, dry chemical, or alcohol-resistant

foam to extinguish.[9]

Conclusion
4-n-Octylbromobenzene is a cornerstone intermediate in modern organic synthesis. Its well-

defined physicochemical properties, straightforward synthesis, and diverse reactivity make it an

indispensable tool for chemists in academia and industry. The ability to leverage its structure

for the creation of novel pharmaceuticals, advanced liquid crystals, and high-performance

organic electronic materials underscores its continued importance in scientific research and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 4-n-
Octylbromobenzene: Properties, Synthesis, and Applications]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b1266205#key-characteristics-of-4-
n-octylbromobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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